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Compound of Interest

Compound Name: YK11

Cat. No.: B15541484

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

YK11 is a synthetic steroidal selective androgen receptor modulator (SARM) that has garnered
significant interest in preclinical research for its potent anabolic effects on muscle and bone
tissue.[1][2] Structurally derived from dihydrotestosterone (DHT), YK11 functions as a partial
agonist of the androgen receptor (AR).[1][3] Its unique mechanism of action involves not only
the partial activation of the AR but also the significant induction of follistatin, a potent inhibitor of
myostatin.[1][3] This dual action makes YK11 a compound of interest for studying muscle
growth and differentiation. This document provides detailed protocols for the preparation,
sterilization, and storage of YK11 stock solutions in dimethyl sulfoxide (DMSO) for use in in-
vitro cell culture experiments.

Quantitative Data Summary

The following tables summarize the key quantitative data for YK11.

Table 1: Physicochemical Properties of YK11
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Property Value Reference

Molecular Formula C25H3406 [4]

Molecular Weight 430.53 g/mol [41[5]

CAS Number 1370003-76-1 [4][5]
Table 2: Solubility and Storage of YK11

Parameter Details Reference

Solubility in DMSO

4.31 mg/mL (10.01 mM)

[5]

Recommended Solvent

DMSO

[5]

Storage of Powder

-20°C for up to 3 years

[5]

Storage of Stock Solution in

DMSO

-80°C for up to 1 year

[5]

Table 3: Recommended Working Concentrations for In Vitro Studies

. o Working
Cell Line Application . Reference
Concentration

Androgen receptor

HEK293 o o 0.1uM [4][5]
transcriptional activity
Androgen receptor

HEK293 target gene 10 uM [4]
expression
Myogenic

C2C12 myoblasts

) o 500 nM (0.5 pM)
differentiation

[4]16]

MC3T3-E1

osteoblasts

Proliferation and
. L 0.5 uM
mineralization

[7]
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Experimental Protocols
Materials

e YK11 powder

o Sterile, cell culture grade Dimethyl Sulfoxide (DMSO)

o Sterile, DMSO-compatible syringe filters (0.2 or 0.22 um pore size, e.g., PTFE or nylon)
« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

e Laminar flow hood (Biological Safety Cabinet Class II)

 Sterile serological pipettes and pipette tips

o \ortex mixer

Protocol 1: Preparation of a 10 mM YK11 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of YK11 in DMSO. This
concentration is suitable for subsequent dilution to typical working concentrations for cell
culture experiments.

o Aseptic Technique: Perform all steps in a certified laminar flow hood to maintain sterility.[5][8]
[9] Wipe down all surfaces and materials entering the hood with 70% ethanol.

» Weighing YK11: On a calibrated analytical balance, carefully weigh out the desired amount
of YK11 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.305
mg of YK11 (Molecular Weight = 430.53 g/mol ).

e Dissolving YK11: Transfer the weighed YK11 powder into a sterile microcentrifuge tube.
Using a sterile pipette, add the calculated volume of sterile DMSO to the tube. For the
example above, add 1 mL of DMSO.
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» Solubilization: Tightly cap the tube and vortex thoroughly until the YK11 powder is
completely dissolved. Gentle warming in a 37°C water bath or sonication can be used to aid
dissolution if necessary.[10] Visually inspect the solution to ensure there are no visible
particles.

 Sterile Filtration: To ensure the sterility of the stock solution, it is crucial to filter it through a
sterile, DMSO-compatible syringe filter (0.2 or 0.22 pm).[4][11][12]

o Draw the YK11-DMSO solution into a sterile syringe.
o Attach a sterile 0.2 or 0.22 um syringe filter (PTFE or nylon) to the syringe.

o Carefully dispense the solution through the filter into a new, sterile microcentrifuge tube or

cryovial.

 Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in
sterile cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-
term storage (up to 1 year).[5] For shorter-term storage, -20°C is also acceptable.

Protocol 2: Preparation of Working Solutions for Cell
Culture

» Thawing the Stock Solution: Thaw an aliquot of the 10 mM YK11 stock solution at room
temperature.

e Dilution: In the laminar flow hood, perform serial dilutions of the stock solution in sterile cell
culture medium to achieve the desired final working concentration.

o Important: The final concentration of DMSO in the cell culture medium should be kept as
low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.[8]

e Solvent Control: Prepare a vehicle control by adding the same final concentration of DMSO
(without YK11) to the cell culture medium. This is essential to distinguish the effects of YK11
from any potential effects of the solvent.

» Application to Cells: Add the prepared working solutions (YK11 and vehicle control) to your
cell cultures and proceed with the experiment.
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Visualization of Signaling Pathway and
Experimental Workflow

Below are diagrams created using the DOT language to visualize the YK11 signaling pathway
and the experimental workflow for preparing the stock solution.
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Caption: YK11 Signaling Pathway in Myogenic Differentiation.
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Caption: Experimental Workflow for YK11 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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